Cas no 689257-75-8 ((2e)-3-(3,4-Dimethoxyphenyl)-n-methoxy-n-methylprop-2-enamide)

• Product Name: (2e)-3-(3,4-Dimethoxyphenyl)-n-methoxy-n-methylprop-2-enamide
• CAS No: 689257-75-8
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• MDL: MFCD14707559
• CID: 4716070
• PubChem ID: 22347490
• Update Time: 2025-10-28

(2e)-3-(3,4-Dimethoxyphenyl)-n-methoxy-n-methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2e)-3-(3,4-dimethoxyphenyl)-n-methoxy-n-methylprop-2-enamide
• (2e)-3-(3,4-Dimethoxyphenyl)-n-methoxy-n-methylprop-2-enamide

• MDL： MFCD14707559
• Inchi： 1S/C13H17NO4/c1-14(18-4)13(15)8-6-10-5-7-11(16-2)12(9-10)17-3/h5-9H,1-4H3/b8-6+
• InChI Key： FWYRXHZCGQXSLG-SOFGYWHQSA-N
• SMILES： O(C)C1=C(C=CC(/C=C/C(N(C)OC)=O)=C1)OC

Computed Properties

• Exact Mass: 251.11575802g/mol
• Monoisotopic Mass: 251.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on (2e)-3-(3,4-Dimethoxyphenyl)-n-methoxy-n-methylprop-2-enamide

Research Briefing on (2E)-3-(3,4-Dimethoxyphenyl)-N-methoxy-N-methylprop-2-enamide (CAS: 689257-75-8)

The compound (2E)-3-(3,4-Dimethoxyphenyl)-N-methoxy-N-methylprop-2-enamide (CAS: 689257-75-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

Recent advancements in synthetic chemistry have enabled the efficient production of (2E)-3-(3,4-Dimethoxyphenyl)-N-methoxy-N-methylprop-2-enamide with high purity and yield. Researchers have employed innovative catalytic methods and green chemistry principles to optimize the synthesis process, reducing environmental impact while maintaining scalability. These developments are critical for ensuring the compound's availability for preclinical and clinical studies.

Pharmacological investigations have revealed that (2E)-3-(3,4-Dimethoxyphenyl)-N-methoxy-N-methylprop-2-enamide exhibits notable activity in modulating inflammatory and oxidative stress pathways. In vitro and in vivo studies have demonstrated its ability to inhibit key enzymes such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), suggesting potential applications in treating chronic inflammatory diseases. Additionally, its neuroprotective effects have been explored, with preliminary data indicating efficacy in models of neurodegenerative disorders.

Mechanistic studies have further elucidated the compound's interactions at the molecular level. Structural-activity relationship (SAR) analyses have identified the dimethoxyphenyl and N-methoxy-N-methylamide moieties as critical for its bioactivity. Computational modeling and X-ray crystallography have provided insights into its binding modes with target proteins, facilitating the design of derivatives with enhanced potency and selectivity.

Despite these promising findings, challenges remain in the development of (2E)-3-(3,4-Dimethoxyphenyl)-N-methoxy-N-methylprop-2-enamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and rigorous testing. Collaborative efforts between academia and industry are essential to advance this compound through the drug development pipeline.

In conclusion, (2E)-3-(3,4-Dimethoxyphenyl)-N-methoxy-N-methylprop-2-enamide represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological profile and synthetic accessibility make it a valuable candidate for further investigation. Continued research efforts will be crucial in unlocking its full therapeutic potential and translating laboratory findings into clinical applications.